Cas no 835596-41-3 (Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl-)

Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl- structure
835596-41-3 structure
Product Name:Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl-
CAS No:835596-41-3
MF:C17H21NO2S
MW:303.419143438339
CID:669616
PubChem ID:71415113
Update Time:2025-04-19

Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl-
    • N-but-2-ynyl-N-hexa-3,5-dienyl-4-methylbenzenesulfonamide
    • N-(But-2-yn-1-yl)-N-(hexa-3,5-dien-1-yl)-4-methylbenzene-1-sulfonamide
    • 835596-41-3
    • DTXSID50834534
    • Inchi: 1S/C17H21NO2S/c1-4-6-8-9-15-18(14-7-5-2)21(19,20)17-12-10-16(3)11-13-17/h4,6,8,10-13H,1,9,14-15H2,2-3H3
    • InChI Key: AOWWNOBYCFKURZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N(CC#CC)CCC=CC=C)(=O)=O

Computed Properties

  • Exact Mass: 303.12930009g/mol
  • Monoisotopic Mass: 303.12930009g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.8
  • Topological Polar Surface Area: 45.8Ų
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